N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide

• IUPAC Name: N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide
• InChI: InChI=1S/C12H16BrNO4S/c1-14(19(15,16)12-8-17-9-12)6-7-18-11-4-2-10(13)3-5-11/h2-5,12H,6-9H2,1H3
• InChI Key: UEIJSYGELPKLFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC1=CC=C(C=C1)Br)S(=O)(=O)C2COC2
• Molecular Formula: C12H16BrNO4S
• Molecular Weight: 350.23 g/mol

Description

N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide is a chemical compound that features a bromophenoxy group, an ethyl chain, and an oxetane ring attached to a sulfonamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide typically involves multiple steps:

Formation of the Bromophenoxy Intermediate: The initial step involves the reaction of 4-bromophenol with an appropriate ethylating agent to form 2-(4-bromophenoxy)ethyl intermediate.

Oxetane Ring Formation: The intermediate is then reacted with an oxetane precursor under suitable conditions to form the oxetane ring.

Sulfonamide Formation: Finally, the oxetane intermediate is reacted with a sulfonamide reagent to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can undergo oxidation or reduction reactions depending on the reagents used.

Hydrolysis: The sulfonamide group can be hydrolyzed under acidic or basic conditions.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium carbonate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic aqueous solutions.

Major Products

Substitution: Products with different substituents replacing the bromine atom.

Oxidation: Oxidized derivatives of the original compound.

Reduction: Reduced forms of the compound, potentially altering the oxetane ring or sulfonamide group.

Hydrolysis: Breakdown products of the sulfonamide group.

Scientific Research Applications

N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structural features.

Materials Science: Application in the development of novel materials with specific properties.

Biological Studies: Investigation of its biological activity and potential therapeutic effects.

Industrial Chemistry: Use as an intermediate in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide involves its interaction with specific molecular targets. The bromophenoxy group may interact with hydrophobic pockets in proteins, while the sulfonamide group can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(4-bromophenoxy)ethyl]-N,N-diethylamine
• 2-(4-bromophenoxy)-N,N-dimethylethylamine

Uniqueness

N-[2-(4-bromophenoxy)ethyl]-N-methyloxetane-3-sulfonamide is unique due to the presence of the oxetane ring and sulfonamide group, which are not commonly found together in similar compounds. This unique combination of functional groups may confer distinct chemical and biological properties, making it a valuable compound for research and development.